Cas no 1492702-70-1 (1-(4-methoxyphenyl)ethyl(2-methylprop-2-en-1-yl)amine)

1-(4-Methoxyphenyl)ethyl(2-methylprop-2-en-1-yl)amine is a chiral amine derivative featuring both aromatic and aliphatic functional groups, making it a versatile intermediate in organic synthesis. The presence of the 4-methoxyphenyl moiety enhances its electron-rich character, facilitating electrophilic substitution reactions, while the isobutene-derived allyl group offers reactivity in polymerization or cross-coupling applications. Its structural design allows for potential use in asymmetric catalysis or pharmaceutical precursor synthesis. The compound’s stability under standard conditions and compatibility with common solvents ensure straightforward handling in laboratory settings. Its defined stereochemistry may also support enantioselective transformations, making it valuable for fine chemical and medicinal chemistry research.
1-(4-methoxyphenyl)ethyl(2-methylprop-2-en-1-yl)amine structure
1492702-70-1 structure
Product name:1-(4-methoxyphenyl)ethyl(2-methylprop-2-en-1-yl)amine
CAS No:1492702-70-1
MF:C13H19NO
MW:205.296063661575
CID:5151199
PubChem ID:66244069

1-(4-methoxyphenyl)ethyl(2-methylprop-2-en-1-yl)amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 4-methoxy-α-methyl-N-(2-methyl-2-propen-1-yl)-
    • 1-(4-methoxyphenyl)ethyl(2-methylprop-2-en-1-yl)amine
    • Inchi: 1S/C13H19NO/c1-10(2)9-14-11(3)12-5-7-13(15-4)8-6-12/h5-8,11,14H,1,9H2,2-4H3
    • InChI Key: KKBBKMZFQPIZFY-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(OC)=CC=1)(C)NCC(=C)C

1-(4-methoxyphenyl)ethyl(2-methylprop-2-en-1-yl)amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-162341-1.0g
[1-(4-methoxyphenyl)ethyl](2-methylprop-2-en-1-yl)amine
1492702-70-1
1g
$743.0 2023-06-08
Enamine
EN300-162341-0.1g
[1-(4-methoxyphenyl)ethyl](2-methylprop-2-en-1-yl)amine
1492702-70-1
0.1g
$653.0 2023-06-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1337692-1g
n-(1-(4-Methoxyphenyl)ethyl)-2-methylprop-2-en-1-amine
1492702-70-1 95%
1g
¥16044 2023-04-15
Enamine
EN300-162341-100mg
[1-(4-methoxyphenyl)ethyl](2-methylprop-2-en-1-yl)amine
1492702-70-1
100mg
$490.0 2023-09-22
Enamine
EN300-162341-1000mg
[1-(4-methoxyphenyl)ethyl](2-methylprop-2-en-1-yl)amine
1492702-70-1
1000mg
$557.0 2023-09-22
Enamine
EN300-162341-10000mg
[1-(4-methoxyphenyl)ethyl](2-methylprop-2-en-1-yl)amine
1492702-70-1
10000mg
$2393.0 2023-09-22
Enamine
EN300-162341-250mg
[1-(4-methoxyphenyl)ethyl](2-methylprop-2-en-1-yl)amine
1492702-70-1
250mg
$513.0 2023-09-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1337692-100mg
n-(1-(4-Methoxyphenyl)ethyl)-2-methylprop-2-en-1-amine
1492702-70-1 95%
100mg
¥17625 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1337692-500mg
n-(1-(4-Methoxyphenyl)ethyl)-2-methylprop-2-en-1-amine
1492702-70-1 95%
500mg
¥15396 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1337692-250mg
n-(1-(4-Methoxyphenyl)ethyl)-2-methylprop-2-en-1-amine
1492702-70-1 95%
250mg
¥14748 2023-04-15

Additional information on 1-(4-methoxyphenyl)ethyl(2-methylprop-2-en-1-yl)amine

Recent Advances in the Study of 1-(4-methoxyphenyl)ethyl(2-methylprop-2-en-1-yl)amine (CAS: 1492702-70-1)

The compound 1-(4-methoxyphenyl)ethyl(2-methylprop-2-en-1-yl)amine (CAS: 1492702-70-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the synthesis and optimization of 1-(4-methoxyphenyl)ethyl(2-methylprop-2-en-1-yl)amine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

In terms of pharmacological activity, preliminary studies suggest that 1-(4-methoxyphenyl)ethyl(2-methylprop-2-en-1-yl)amine exhibits notable interactions with specific neurotransmitter systems. For instance, it has been shown to modulate serotonin and dopamine receptors, which could have implications for treating neurological and psychiatric disorders. These findings are supported by in vitro and in vivo experiments, although further research is needed to fully understand the compound's efficacy and safety profile.

Another promising avenue of research involves the potential anticancer properties of 1-(4-methoxyphenyl)ethyl(2-methylprop-2-en-1-yl)amine. Recent studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, possibly through the induction of apoptosis or interference with cell cycle regulation. These results have sparked interest in exploring the compound as a candidate for targeted cancer therapies, particularly in cases where conventional treatments have proven ineffective.

Despite these encouraging findings, challenges remain in the development of 1-(4-methoxyphenyl)ethyl(2-methylprop-2-en-1-yl)amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Additionally, the compound's mechanism of action at the molecular level requires further elucidation to optimize its therapeutic potential.

In conclusion, 1-(4-methoxyphenyl)ethyl(2-methylprop-2-en-1-yl)amine (CAS: 1492702-70-1) represents a promising candidate for further investigation in the fields of neuroscience and oncology. Its unique chemical structure and preliminary biological activities warrant continued research to unlock its full therapeutic potential. Future studies should focus on refining synthetic methods, elucidating mechanisms of action, and conducting rigorous preclinical evaluations to pave the way for clinical applications.

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